N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide
Overview
Description
N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells, fungi, and bacteria. It has been found to target the microtubule network, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide has been found to have significant biochemical and physiological effects, including the inhibition of tumor growth, the prevention of fungal and bacterial infections, and the reduction of inflammation. It has also been found to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide in lab experiments is its high potency and selectivity towards cancer cells, fungi, and bacteria. However, one of the limitations is its low solubility in water, which can affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide. One potential direction is the development of new derivatives with improved solubility and pharmacokinetic properties. Another direction is the investigation of its potential applications in other fields, such as material science and environmental science. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide involves the reaction of 3,6-dichloro-1-benzothiophene-2-carboxylic acid with benzylamine, followed by the addition of cyanomethyl chloride. The final product is obtained through purification by column chromatography.
Scientific Research Applications
N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide has been studied for its potential applications in various fields of research, including medicinal chemistry, organic synthesis, and material science. It has been found to have anticancer, antifungal, and antibacterial properties, making it a promising candidate for drug development.
properties
IUPAC Name |
N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12Cl2N2OS/c19-13-6-7-14-15(10-13)24-17(16(14)20)18(23)22(9-8-21)11-12-4-2-1-3-5-12/h1-7,10H,9,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIGVQGVJHVUGLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC#N)C(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12Cl2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3,6-dichloro-N-(cyanomethyl)-1-benzothiophene-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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